3,4-dimethyl-2-oxo-2H-chromen-7-yl N-[(benzyloxy)carbonyl]-beta-alaninate

Specification

• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol
• IUPAC Name: (3,4-dimethyl-2-oxochromen-7-yl) 3-(phenylmethoxycarbonylamino)propanoate
• Standard InChI: InChI=1S/C22H21NO6/c1-14-15(2)21(25)29-19-12-17(8-9-18(14)19)28-20(24)10-11-23-22(26)27-13-16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3,(H,23,26)
• Standard InChI Key: NPNAHKCIPUQMQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC(=O)CCNC(=O)OCC3=CC=CC=C3)C

Introduction

Synthesis

The synthesis of this compound likely involves multi-step organic reactions. A plausible pathway includes:

• Coumarin Core Formation:

  • Starting from salicylaldehyde derivatives, the coumarin ring can be synthesized via the Pechmann condensation using a β-keto ester and an acid catalyst.

  • Methylation at positions 3 and 4 can be achieved through alkylation reactions.

• Beta-Alanine Esterification:

  • Beta-alanine is converted into its benzyloxycarbonyl-protected form using benzyl chloroformate.

  • Coupling with the coumarin derivative at the 7-position can be performed using esterification agents like DCC (dicyclohexylcarbodiimide).

• Purification:

  • The product is purified through recrystallization or chromatography to ensure high purity.

Potential Applications

Coumarin derivatives are widely studied for their pharmacological properties, and this compound's unique structure suggests several potential applications:

• Biological Activity:

  • Coumarins are known for their antioxidant, anti-inflammatory, anticoagulant, and anticancer properties.

  • The beta-alanine ester substitution may enhance bioavailability or target-specific delivery in biological systems.

• Fluorescence Probes:

  • Due to the chromophore in the coumarin ring, this compound may exhibit fluorescence, making it suitable for use as a probe in biochemical assays.

• Drug Development:

  • The benzyloxycarbonyl group could act as a prodrug moiety, releasing active beta-alanine derivatives under physiological conditions.

  • Further studies could explore its activity against enzymes like acetylcholinesterase or lipoxygenase.

Research Insights

Although specific studies on this exact compound are unavailable in current databases, related coumarin derivatives provide valuable insights:

• Structural Studies:

  • Coumarins with similar substitutions have been shown to exhibit strong binding affinities in molecular docking studies targeting enzymes such as acetylcholinesterase and lipoxygenase.

• Biological Evaluation:

  • Beta-alanine esters have been explored for their role in enhancing drug solubility and permeability across cell membranes.

• In Silico Analysis:

  • Molecular docking simulations could predict interactions with biological targets like proteins or DNA.

Future Directions

Further research on this compound should focus on:

• Synthesis Optimization:

  • Developing more efficient synthetic routes with higher yields and fewer byproducts.

• Biological Testing:

  • Screening for antimicrobial, anticancer, or enzyme inhibition activities.

• Material Science Applications:

  • Exploring its use in optoelectronic devices due to potential fluorescence properties.

• Toxicity Studies:

  • Evaluating its safety profile for pharmaceutical or industrial applications.